Cas no 179474-85-2 (Prucalopride succinate)

• Product Name: Prucalopride succinate
• CAS No: 179474-85-2
• MF: C₂₂H₃₂ClN₃O₇
• MW: 485.958385467529
• MDL: MFCD00948731
• CID: 822925
• PubChem ID: 9870009
• Update Time: 2025-05-23

Prucalopride succinate Chemical and Physical Properties

Names and Identifiers

• Prucalopride
• Prucalopride Succinate
• 4-amino-5-chloro-N-[1-(3-methoxypropyl)piperidin-4-yl]-2,3-dihydro-1-benzofuran-7-carboxamide,butanedioic acid
• Butanedioic acid 4-amino-5-chloro-2,3-dihydro-N-[1-(3-methoxypropyl)-4-piperidinyl]-7-benzofurancarboxamide
• Prucalopride Succina
• Prucalopride Succinat
• Prucalopride Succinate WS
• R-108512
• Prucalopride succinate (USAN)
• Resolor
• Resolor (TN)
• Prucalopride Impurity
• PRUCALOPRIDE INTERMEDIATES
• Prucalopride Succinate API
• 4-amino-5-chloro-N-(1-(3-methoxypropyl)piperidin-4-yl)-2,3-dihydrobenzofuran-7-carboxamide succinate
• 4-Amino-5-chloro-2,3-dihydro-N-[1-(3-methoxypropyl)-4-piperidinyl]-7-benzofurancarboxamide Butanedioic Acid
• Prucalopride (succinate)
• Prucalopride succinate [USAN]
• 4V2G75E1CK
• R 108512
• AK175654
• Butanedioic acid, compd. with 4-amino-5-chloro-2,3-dihydro-N-[1-(3-methoxypropyl)-4-piperidinyl]-7-benzofurancarboxamide (1:1)
• resotran
• Butanedioic acid, compd. with 4-amino-5-chloro-2,3-d
• KS-1283
• R-93877
• HMS3652B21
• Butanedioic acid, compd. with 4-amino-5-chloro-2,3-dihydro-N-[1-(3-methoxypropyl)-4-piperidinyl]-7-benzofurancarboxamide (1:1); 7-Benzofurancarboxamide, 4-amino-5-chloro-2,3-dihydro-N-[1-(3-methoxypropyl)-4-piperidinyl]-, butanedioate (1:1) (9CI); Prucalopride succinate; R 108512; Resolor; Resotran
• DTXSID701027749
• HY-12694
• MFCD00948731
• Q27260539
• SCHEMBL1230437
• AKOS015994741
• HMS3885J13
• Butanedioic acid 4-amino-5-chloro-2,3-dihydro-N-[1-(3-methoxypropyl)-4-piperidinyl]-7-benzofurancarb
• Butanedioic acid 4-amino-5-chloro-2,3-dihydro-N-[1-(3-methoxypropyl)-4-piperidinyl]-7-benzofurancarboxamide4-amino-5-chloro-N-(1-(3-methoxypropyl)piperidin-4-yl)-2,3-dihydrobenzofuran-7-carboxamide succinate
• Prucalopride (as succinate)
• CS-3907
• SW219198-1
• CHEMBL2105748
• SMR004702981
• J-519956
• 4-amino-5-chloro-N-[1-(3-methoxypropyl)piperidin-4-yl]-2,3-dihydro-1-benzofuran-7-carboxamide;butanedioic acid
• PRUCALOPRIDE SUCCINATE [ORANGE BOOK]
• AC-29960
• PRUCALOPRIDE SUCCINATE (MART.)
• Prucalopridesuccinate
• BCP09320
• s4247
• 4-Amino-5-chloro-2,3-dihydro-N-[1-(3-methoxypropyl)-4-piperidinyl]-7-benzofurancarboxamide succinate
• D10152
• CCG-269590
• MLS006011219
• 179474-85-2
• PRUCALOPRIDE SUCCINATE [WHO-DD]
• 179474-85-2 (Succinate)
• PRUCALOPRIDE SUCCINATE [MART.]
• 7-Benzofurancarboxamide, 4-amino-5-chloro-2,3-dihydro-N-[1-(3-methoxypropyl)-4-piperidinyl]-, butanedioate (1:1)
• UNII-4V2G75E1CK
• DB-065276
• Motegrity (TN)
• Motegrity
• Prucalopride succinate, 98.5%, a selective high affinity 5-HT4 receptor agonist
• Prucalopride succinate

• MDL： MFCD00948731
• Inchi： 1S/C18H26ClN3O3.C4H6O4/c1-24-9-2-6-22-7-3-12(4-8-22)21-18(23)14-11-15(19)16(20)13-5-10-25-17(13)14;5-3(6)1-2-4(7)8/h11-12H,2-10,20H2,1H3,(H,21,23);1-2H2,(H,5,6)(H,7,8)
• InChI Key： QZRSNVSQLGRAID-UHFFFAOYSA-N
• SMILES： ClC1C(=C2CCOC2=C(C=1)C(NC1CCN(CCCOC)CC1)=O)N.OC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 485.19300
• Monoisotopic Mass: 485.1928781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 538
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151

Experimental Properties

• PSA: 154.91000
• LogP: 3.11750

Prucalopride succinate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on Prucalopride succinate

Prucalopride Succinate: An Overview of a Potent Prokinetic Agent

Prucalopride succinate (CAS No. 179474-85-2) is a potent and selective 5-HT₄ receptor agonist that has gained significant attention in the field of gastroenterology. This compound is primarily used to treat chronic constipation, particularly in patients with irritable bowel syndrome (IBS) and other functional gastrointestinal disorders. The unique pharmacological properties of prucalopride succinate make it an effective therapeutic option for enhancing gastrointestinal motility and improving patient quality of life.

The chemical structure of prucalopride succinate consists of a benzofuran core with a substituted phenyl group and a piperidine moiety. This structure confers high selectivity for the 5-HT₄ receptor, which is crucial for its prokinetic effects. The succinate salt form of prucalopride enhances its solubility and bioavailability, making it suitable for oral administration.

In recent clinical trials, prucalopride succinate has demonstrated significant efficacy in improving bowel movement frequency and stool consistency in patients with chronic idiopathic constipation (CIC). A double-blind, placebo-controlled study published in the Gastroenterology journal reported that patients treated with prucalopride experienced a higher number of spontaneous bowel movements per week compared to those receiving placebo. Additionally, the study noted a reduction in straining during defecation and an improvement in overall quality of life scores.

The mechanism of action of prucalopride succinate involves the activation of 5-HT₄ receptors located on enteric neurons and smooth muscle cells in the gastrointestinal tract. This activation leads to increased acetylcholine release, which enhances peristaltic contractions and accelerates colonic transit time. Unlike other prokinetic agents, such as mosapride, prucalopride does not significantly affect cardiac function or cause QT interval prolongation, making it a safer option for long-term use.

The safety profile of prucalopride succinate has been extensively evaluated in numerous clinical studies. Common side effects include headache, nausea, and diarrhea, which are generally mild and transient. More serious adverse events are rare, but healthcare providers should monitor patients for signs of hypokalemia or dehydration, especially in those with pre-existing renal impairment.

In addition to its established role in treating chronic constipation, recent research has explored the potential of prucalopride succinate in other therapeutic areas. A study published in the American Journal of Physiology - Gastrointestinal and Liver Physiology investigated the effects of prucalopride on gastric emptying in diabetic patients with gastroparesis. The results showed that prucalopride significantly accelerated gastric emptying rates without causing significant adverse effects, suggesting its potential as a treatment option for this condition.

The pharmacokinetics of prucalopride succinate have also been well-characterized. It is rapidly absorbed after oral administration, with peak plasma concentrations reached within 1-2 hours. The compound has a relatively short half-life of approximately 3-4 hours, which necessitates multiple daily dosing regimens to maintain therapeutic levels. However, its high bioavailability and consistent pharmacokinetic profile make it suitable for chronic use.

In conclusion, prucalopride succinate (CAS No. 179474-85-2) is a highly effective prokinetic agent with a well-established safety profile and significant clinical benefits for patients with chronic constipation. Its unique mechanism of action and favorable pharmacokinetic properties position it as a valuable therapeutic option in gastroenterology. Ongoing research continues to explore its potential applications in other gastrointestinal disorders, further solidifying its importance in the field.